![molecular formula C10H18N4 B13306307 1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine](/img/structure/B13306307.png)
1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine
Description
1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine is a triazole derivative characterized by a 1,2,3-triazole core substituted with an amine group at the 4-position and a 4-methylcyclohexylmethyl group at the 1-position. The cyclohexyl moiety introduces steric bulk and lipophilicity, distinguishing it from aryl-substituted analogs.
Properties
Molecular Formula |
C10H18N4 |
|---|---|
Molecular Weight |
194.28 g/mol |
IUPAC Name |
1-[(4-methylcyclohexyl)methyl]triazol-4-amine |
InChI |
InChI=1S/C10H18N4/c1-8-2-4-9(5-3-8)6-14-7-10(11)12-13-14/h7-9H,2-6,11H2,1H3 |
InChI Key |
VYDIBOHXRWHVSF-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(CC1)CN2C=C(N=N2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine typically involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen cycloaddition or “click chemistry.” The reaction is usually catalyzed by copper(I) ions and proceeds under mild conditions, making it highly efficient and selective.
Industrial Production Methods
Industrial production of this compound may involve the large-scale application of the Huisgen cycloaddition, utilizing continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.
Chemical Reactions Analysis
Types of Reactions
1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can convert the triazole ring into other nitrogen-containing heterocycles.
Substitution: The compound can undergo nucleophilic substitution reactions, where the triazole ring acts as a nucleophile.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.
Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce various nitrogen-containing heterocycles.
Scientific Research Applications
1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.
Medicine: Explored for its potential use in drug development, particularly in the design of new pharmaceuticals targeting specific biological pathways.
Industry: Utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The triazole ring can form strong hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways. The compound’s effects are mediated through its ability to modulate enzyme activity and receptor binding.
Comparison with Similar Compounds
Table 1: Key Structural Features of Triazol-4-amine Derivatives
Key Observations :
- Aliphatic vs. Aromatic Substitution : The target compound’s 4-methylcyclohexylmethyl group imparts greater conformational flexibility and lipophilicity compared to rigid aromatic substituents (e.g., phenyl or trifluoromethylphenyl) .
Physicochemical Properties
Table 2: Comparative Physicochemical Data
Key Observations :
- Melting Points : Aromatic derivatives with polar groups (e.g., nitro in 12b) exhibit higher melting points due to enhanced intermolecular interactions .
- NMR Trends : Protons adjacent to electron-deficient triazole cores (e.g., NCH=C in 10h) resonate downfield (~7.95 ppm), while aliphatic protons (e.g., CH2NMe2) appear upfield (~3.71 ppm) .
Biological Activity
1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine is a member of the triazole family, characterized by its unique five-membered heterocyclic structure containing three nitrogen atoms. This compound has garnered attention for its potential biological activity, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including mechanisms of action, applications in drug development, and comparative studies with similar compounds.
- Molecular Formula: C10H18N4
- Molecular Weight: 194.28 g/mol
- IUPAC Name: 1-[(4-methylcyclohexyl)methyl]triazol-4-amine
- Canonical SMILES: CC1CCC(CC1)CN2C=C(N=N2)N
The biological activity of 1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine is primarily attributed to its interactions with various molecular targets. The triazole ring facilitates strong hydrogen bonding and coordination with metal ions, influencing several biochemical pathways. Key mechanisms include:
- Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.
- Receptor Modulation: It can modulate receptor activities, potentially affecting signal transduction processes.
Antimicrobial Properties
Research indicates that triazole derivatives exhibit significant antimicrobial properties. For example:
- A study demonstrated that similar triazole compounds showed potent activity against various bacterial strains and fungi. The mechanism often involves disruption of cell wall synthesis or interference with nucleic acid metabolism.
Anticancer Activity
Triazoles have been explored for their anticancer potential:
- A related compound demonstrated antiproliferative effects in cancer cell lines, with IC50 values as low as 0.02 μM against LoVo cells. This suggests that 1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine may also exhibit similar anticancer properties through mechanisms such as apoptosis induction and cell cycle arrest .
Comparative Analysis with Similar Compounds
| Compound Name | Structure | Anticancer Activity (IC50) | Antimicrobial Activity |
|---|---|---|---|
| 1-(4-Methylcyclohexyl)-1H-1,2,3-triazol-4-amine | Structure | TBD | TBD |
| 1-Methyl-4-(4-methylcyclohexyl)benzene | Structure | TBD | Moderate |
| Cyclohexanol derivative | Structure | TBD | Weak |
Case Studies
Case Study 1: Antiproliferative Effects
A study involving a series of triazole derivatives showed that compounds similar to 1-[(4-Methylcyclohexyl)methyl]-1H-1,2,3-triazol-4-amine could significantly inhibit the growth of cancer cells by inducing apoptosis and inhibiting proliferation pathways .
Case Study 2: Antimicrobial Efficacy
In vitro studies demonstrated that triazole compounds exhibit broad-spectrum antimicrobial activity. These findings suggest that modifications to the triazole structure can enhance potency against resistant strains .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
